Cas no 1692677-58-9 (3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine)

3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine structure
1692677-58-9 structure
Product Name:3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
CAS No:1692677-58-9
MF:C13H19NO
MW:205.296063661575
CID:6262536
PubChem ID:165666429
Update Time:2025-07-19

3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1692677-58-9
    • 3-[3-(methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
    • EN300-1838331
    • 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
    • Inchi: 1S/C13H19NO/c1-13(2)11(12(13)14)10-6-4-5-9(7-10)8-15-3/h4-7,11-12H,8,14H2,1-3H3
    • InChI Key: HTFXOCOVDDMNMT-UHFFFAOYSA-N
    • SMILES: O(C)CC1=CC=CC(=C1)C1C(C1(C)C)N

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.2Ų

3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine Pricemore >>

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Additional information on 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS: 1692677-58-9)

The compound 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS: 1692677-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylamine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a promising candidate for further exploration.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine via a novel catalytic cyclopropanation reaction. The researchers optimized the reaction conditions to achieve high yields (up to 85%) and excellent enantioselectivity (ee > 95%). This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. In vitro assays demonstrated sub-micromolar binding affinities (Ki values of 0.3 µM and 0.5 µM, respectively), suggesting its potential as a lead compound for developing novel antidepressants or anxiolytics. Molecular docking studies further elucidated its binding mode, highlighting interactions with key residues in the receptor binding pockets.

In vivo studies using rodent models have provided preliminary evidence of the compound's neuropharmacological effects. A 2024 preclinical trial reported dose-dependent anxiolytic-like behavior in the elevated plus maze test, without significant sedative effects at therapeutic doses. These findings underscore its potential as a selective modulator of serotonergic pathways, with fewer side effects compared to existing therapeutics.

Ongoing research is exploring the compound's metabolic stability and pharmacokinetic profile. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate favorable oral bioavailability (~60%) and a half-life of approximately 4 hours in rats. However, further optimization may be required to improve its blood-brain barrier penetration and metabolic stability in humans.

The structural uniqueness of 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine has also inspired its use as a building block for designing novel drug candidates. Several derivatives have been synthesized to explore structure-activity relationships (SAR), with modifications to the methoxymethyl group showing significant impacts on receptor selectivity. These efforts are paving the way for next-generation therapeutics targeting mood disorders and neurodegenerative diseases.

In conclusion, 3-[3-(Methoxymethyl)phenyl]-2,2-dimethylcyclopropan-1-amine (CAS: 1692677-58-9) represents a promising chemical entity with diverse pharmacological potential. Continued research into its mechanisms, optimization of its properties, and expansion of its therapeutic applications will be crucial for its development into a clinically relevant compound. The recent advancements in its synthesis and characterization provide a solid foundation for future investigations in this exciting area of chemical biology.

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